Cas no 1261929-60-5 (4-(3,4-Dichlorophenyl)-2-nitrophenol)

• Product Name: 4-(3,4-Dichlorophenyl)-2-nitrophenol
• CAS No: 1261929-60-5
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• MDL: MFCD18315973
• CID: 2764154
• PubChem ID: 53221699
• Update Time: 2025-11-01

4-(3,4-Dichlorophenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-2-nitrophenol, 95%
• 1261929-60-5
• MFCD18315973
• 4-(3,4-DICHLOROPHENYL)-2-NITROPHENOL
• DTXSID60686309
• 3',4'-Dichloro-3-nitro[1,1'-biphenyl]-4-ol
• 4-(3,4-Dichlorophenyl)-2-nitrophenol

• MDL： MFCD18315973
• Inchi： 1S/C12H7Cl2NO3/c13-9-3-1-7(5-10(9)14)8-2-4-12(16)11(6-8)15(17)18/h1-6,16H
• InChI Key： HITJVZIYERIIPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])O)Cl

Computed Properties

• Exact Mass: 282.9802985Da
• Monoisotopic Mass: 282.9802985Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3,4-Dichlorophenyl)-2-nitrophenol

Recent Advances in the Study of 4-(3,4-Dichlorophenyl)-2-nitrophenol (CAS: 1261929-60-5): A Comprehensive Research Brief

4-(3,4-Dichlorophenyl)-2-nitrophenol (CAS: 1261929-60-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its role as a promising candidate for therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its molecular mechanisms, potential applications, and future research directions.

The synthesis of 4-(3,4-Dichlorophenyl)-2-nitrophenol has been optimized in recent studies, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high-efficiency synthesis, which is critical for scaling up production for preclinical studies. The study also highlighted the compound's stability under various physiological conditions, making it suitable for further pharmacological evaluations.

In terms of biological activity, 4-(3,4-Dichlorophenyl)-2-nitrophenol has shown notable inhibitory effects on specific enzymatic pathways. Research published in Bioorganic & Medicinal Chemistry Letters revealed its potent inhibition of tyrosine kinase activity, which is implicated in several cancer types. The compound's ability to selectively target cancer cells while sparing normal cells has positioned it as a potential lead compound for anticancer drug development. Further in vitro and in vivo studies are underway to elucidate its pharmacokinetics and toxicological profile.

Another area of interest is the compound's role in antimicrobial research. A 2024 study in the European Journal of Medicinal Chemistry reported that 4-(3,4-Dichlorophenyl)-2-nitrophenol exhibits broad-spectrum antibacterial activity against drug-resistant strains, including MRSA and Escherichia coli. The study proposed that the nitro and dichlorophenyl groups in its structure contribute to its ability to disrupt bacterial cell membranes, offering a novel mechanism of action distinct from existing antibiotics.

Despite these promising findings, challenges remain in the development of 4-(3,4-Dichlorophenyl)-2-nitrophenol as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(3,4-Dichlorophenyl)-2-nitrophenol (CAS: 1261929-60-5) represents a versatile compound with significant potential in drug discovery and chemical biology. Its diverse biological activities and optimized synthesis methods make it a valuable subject for ongoing research. Future studies should focus on translational applications, including the development of derivatives with improved pharmacological properties and the exploration of its mechanisms of action in greater detail.